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Compound of Interest

1,8-Octadiyl
Compound Name:
Bismethanethiosulfonate

Cat. No.: B019404

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1,8-
Octadiyl Bismethanethiosulfonate (CAS 4356-71-2). The following procedural guidance is
based on the known characteristics of methanethiosulfonate (MTS) reagents and general
laboratory safety best practices, as a comprehensive Safety Data Sheet (SDS) with full GHS
hazard classification for this specific compound is not readily available.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for 1,8-Octadiyl Bismethanethiosulfonate is limited, MTS
compounds as a class are known to be reactive towards thiols and can be irritating. It is also
noted to be moisture and temperature sensitive. Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale

) Chemical-resistant gloves To prevent skin contact with
Hand Protection o
(e.g., Nitrile, Neoprene) the reagent.

Safety glasses with side

Eye Protection shields or chemical splash To protect eyes from splashes.

goggles

) To protect skin and clothing
Skin and Body Laboratory coat o
from contamination.

Use in a well-ventilated area or

a chemical fume hood. A ) )
. ) To prevent inhalation of any
Respiratory respirator may be necessary _
] N potential dust or vapors.
for handling large quantities or

in case of spills.

Operational Plan: Step-by-Step Handling
Procedures

This plan outlines the workflow for safely handling 1,8-Octadiyl Bismethanethiosulfonate

from receipt to experimental use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents[1]. The recommended storage temperature is
-20°C in a freezer, under an inert atmosphere.

» Hygroscopic Nature: Be aware that MTS reagents can be hygroscopic and may hydrolyze in
water[1][2].

Preparation for Use
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» Acclimatization: Before opening, allow the container to warm to room temperature to prevent
condensation of moisture.

e Work Area: Conduct all handling of the solid compound and preparation of solutions inside a
certified chemical fume hood.

» Solubilization: For non-aqueous applications, Dimethyl sulfoxide (DMSO) is a suitable
solvent for MTS reagents that are not water-soluble[1][2].

Experimental Use

» Weighing: When weighing the solid, use an analytical balance inside the fume hood.
o Solution Transfer: Use appropriate chemical-resistant pipettes and tips to transfer solutions.

e Reaction Quenching: Be prepared to quench the reaction if necessary. The reaction of MTS
reagents with thiols is potentially reversible with the addition of other thiols like dithiothreitol
(DTT[1][2].

Disposal Plan

Proper disposal of 1,8-Octadiyl Bismethanethiosulfonate and associated waste is crucial to
ensure laboratory and environmental safety.

Waste Segregation and Collection

e Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and
weighing paper in a designated, sealed hazardous waste container.

e Liquid Waste: Collect all unused solutions and reaction mixtures containing 1,8-Octadiyl
Bismethanethiosulfonate in a clearly labeled, sealed hazardous waste container. Do not
mix with other waste streams unless compatibility is confirmed.

« Empty Containers: Triple rinse the original container with a suitable solvent (e.g., DMSO
followed by a solvent miscible with your waste stream). Collect the rinsate as hazardous
waste.

Decontamination and Final Disposal
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o Work Surface: Decontaminate all work surfaces with an appropriate cleaning agent after use.

o Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal[3].

Physicochemical and Storage Data

Property Value Reference
CAS Number 4356-71-2

Molecular Formula C10H220454

Molecular Weight 334.5393 g/mol

Melting Point 82-84°C

-20°C (Freezer, Under Inert
Storage Temperature
Atmosphere)

- Moisture and Temperature
Stability Sensitive

Experimental Workflow Diagram
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Workflow for Handling 1,8-Octadiyl Bismethanethiosulfonate
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Caption: Safe handling workflow for 1,8-Octadiyl Bismethanethiosulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,8-Octadiyl
Bismethanethiosulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b019404#personal-protective-equipment-for-handling-
1-8-octadiyl-bismethanethiosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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